4,4'-Bis(dimethylhydroxysilyl)diphenyl ether
Description
4,4’-Bis(dimethylhydroxysilyl)diphenyl ether, also known as (Oxybis(4,1-phenylene))bis(dimethylsilanol), is a chemical compound with the molecular formula C16H22O3Si2 . It has a molecular weight of 318.51 g/mol . The compound contains a total of 44 bonds, including 22 non-H bonds, 12 multiple bonds, 4 rotatable bonds, 12 aromatic bonds, 2 six-membered rings, 2 hydroxyl groups, and 1 aromatic ether .
Molecular Structure Analysis
The molecular structure of 4,4’-Bis(dimethylhydroxysilyl)diphenyl ether consists of 22 Hydrogen atoms, 16 Carbon atoms, and 3 Oxygen atoms . It contains 2 hydroxyl groups and 1 aromatic ether . The compound has a total of 44 bonds, including 22 non-H bonds, 12 multiple bonds, 4 rotatable bonds, 12 aromatic bonds, 2 six-membered rings .Physical And Chemical Properties Analysis
4,4’-Bis(dimethylhydroxysilyl)diphenyl ether has a molecular weight of 318.51 g/mol . It has a total of 2 hydrogen bond donors and 3 hydrogen bond acceptors . The compound has a total of 4 rotatable bonds .Scientific Research Applications
Debromination of Dibrominated Diphenyl Ether
One of the applications of 4,4’-Bis(dimethylhydroxysilyl)diphenyl ether is in the debromination of 4,4′-dibrominated diphenyl ether (BDE15). This process involves the use of organic palygorskite-supported Pd/Fe nanoparticles. The removal capacity of BDE15 by this method was compared with other materials .
Transformation of Dibromodiphenyl Ether
Another application is in the transformation of 4,4′-dibromodiphenyl ether (BDE 15) mediated by lignin peroxidase, an extracellular enzyme produced by certain white rot fungus. This process results in the formation of hydroxylated 4,4′-dibromodiphenyl ether, which is of particular interest due to its greater toxic potencies than the corresponding PBDEs .
Construction of Metal-Organic Frameworks
4,4’-Bis(dimethylhydroxysilyl)diphenyl ether is also used in the construction of Co(II) metal–organic frameworks (Co-MOFs). These frameworks have potential applications in various fields such as gas storage, catalysis, and drug delivery .
properties
IUPAC Name |
hydroxy-[4-[4-[hydroxy(dimethyl)silyl]phenoxy]phenyl]-dimethylsilane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O3Si2/c1-20(2,17)15-9-5-13(6-10-15)19-14-7-11-16(12-8-14)21(3,4)18/h5-12,17-18H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZSUUFCWNGDTIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C1=CC=C(C=C1)OC2=CC=C(C=C2)[Si](C)(C)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O3Si2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60604624 |
Source
|
| Record name | [Oxydi(4,1-phenylene)]bis(dimethylsilanol) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60604624 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.51 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4'-Bis(dimethylhydroxysilyl)diphenyl ether | |
CAS RN |
2096-54-0 |
Source
|
| Record name | [Oxydi(4,1-phenylene)]bis(dimethylsilanol) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60604624 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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